Cas no 1211589-28-4 ((3-Bromo-6-chloropyridin-2-yl)methanamine)

• Product Name: (3-Bromo-6-chloropyridin-2-yl)methanamine
• CAS No: 1211589-28-4
• MF: C₆H₆BrClN₂
• MW: 221.482239246368
• CID: 2621167
• PubChem ID: 72213343
• Update Time: 2025-05-20

(3-Bromo-6-chloropyridin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-BROMO-6-CHLOROPYRIDIN-2-YL)METHANAMINE
• EN300-2980547
• 1211589-28-4
• MFCD18250472
• C90983
• AB73060
• SCHEMBL25295311
• (3-Bromo-6-chloropyridin-2-yl)methanamine

• Inchi： 1S/C6H6BrClN2/c7-4-1-2-6(8)10-5(4)3-9/h1-2H,3,9H2
• InChI Key： YTHRNMAFBYGWGU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=C1CN)Cl

Computed Properties

• Exact Mass: 219.94029g/mol
• Monoisotopic Mass: 219.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 273.0±35.0 °C at 760 mmHg
• Flash Point: 118.9±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(3-Bromo-6-chloropyridin-2-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines 6-substituted-2-pyridinylmethylamines

Additional information on (3-Bromo-6-chloropyridin-2-yl)methanamine

Recent Advances in the Application of (3-Bromo-6-chloropyridin-2-yl)methanamine (CAS: 1211589-28-4) in Chemical Biology and Pharmaceutical Research

The compound (3-Bromo-6-chloropyridin-2-yl)methanamine (CAS: 1211589-28-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic amine serves as a crucial building block in the synthesis of various biologically active molecules, particularly in the design of kinase inhibitors and other targeted therapeutics. Recent studies have highlighted its role as a key intermediate in the preparation of compounds with potential anticancer, anti-inflammatory, and antimicrobial properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (3-Bromo-6-chloropyridin-2-yl)methanamine in the development of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound as a core scaffold to generate a series of derivatives with improved selectivity and pharmacokinetic properties. The most promising candidate showed nanomolar potency against BTK while maintaining excellent selectivity over other kinases, suggesting its potential for treating B-cell malignancies and autoimmune disorders.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of novel quinolone derivatives incorporating (3-Bromo-6-chloropyridin-2-yl)methanamine as a structural component. These compounds exhibited remarkable activity against drug-resistant strains of Staphylococcus aureus and Pseudomonas aeruginosa, with minimum inhibitory concentrations (MICs) ranging from 0.5 to 2 μg/mL. The study also revealed that the bromo-chloro substitution pattern on the pyridine ring significantly influenced bacterial membrane penetration and target binding affinity.

From a chemical biology perspective, researchers have employed (3-Bromo-6-chloropyridin-2-yl)methanamine as a versatile handle for bioconjugation and probe development. A 2024 Nature Chemical Biology paper described its use in creating activity-based protein profiling (ABPP) probes for studying cysteine-reactive enzymes. The compound's amine functionality allowed for straightforward coupling to reporter tags, while the halogenated pyridine core provided optimal reactivity for covalent modification of biological targets.

The synthetic accessibility of (3-Bromo-6-chloropyridin-2-yl)methanamine has also been improved through recent methodological advances. A green chemistry approach published in Organic Process Research & Development (2023) demonstrated a solvent-free, catalytic amination protocol that achieved 85% yield with excellent purity (>99%). This development addresses previous challenges in large-scale production while reducing environmental impact, making the compound more accessible for pharmaceutical applications.

Looking forward, the unique structural features of (3-Bromo-6-chloropyridin-2-yl)methanamine continue to inspire novel applications in drug discovery. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use as a starting material for DNA-encoded library synthesis. As the understanding of its structure-activity relationships deepens, this compound is poised to remain a valuable tool in medicinal chemistry and chemical biology research for years to come.